Cas no 53898-39-8 (1,3-Dioxane, 2-methyl-5-nitro-, cis-)

• Product Name: 1,3-Dioxane, 2-methyl-5-nitro-, cis-
• CAS No: 53898-39-8
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 356102
• PubChem ID: 13056829
• Update Time: 2025-04-19

1,3-Dioxane, 2-methyl-5-nitro-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-methyl-5-nitro-, cis-
• 2-methyl-5-nitro-1,3-dioxane
• 53898-39-8
• DTXSID70516643
• SCHEMBL9176777

• Inchi： 1S/C5H9NO4/c1-4-9-2-5(3-10-4)6(7)8/h4-5H,2-3H2,1H3
• InChI Key： UABHEPDVCHAVPW-UHFFFAOYSA-N
• SMILES： O1C(C)OCC(C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6